Cas no 2137714-94-2 (1-[1-(Aminomethyl)-2-azabicyclo[3.2.0]heptan-2-yl]ethan-1-one)

• Product Name: 1-[1-(Aminomethyl)-2-azabicyclo[3.2.0]heptan-2-yl]ethan-1-one
• CAS No: 2137714-94-2
• MF: C₉H₁₆N₂O
• MW: 168.236142158508
• CID: 6440338
• PubChem ID: 165466130
• Update Time: 2025-05-20

1-[1-(Aminomethyl)-2-azabicyclo[3.2.0]heptan-2-yl]ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2137714-94-2
• 1-[1-(aminomethyl)-2-azabicyclo[3.2.0]heptan-2-yl]ethan-1-one
• EN300-764421
• 1-[1-(Aminomethyl)-2-azabicyclo[3.2.0]heptan-2-yl]ethan-1-one

• Inchi： 1S/C9H16N2O/c1-7(12)11-5-3-8-2-4-9(8,11)6-10/h8H,2-6,10H2,1H3
• InChI Key： PPSOUMPIJGHAGW-UHFFFAOYSA-N
• SMILES： O=C(C)N1CCC2CCC12CN

Computed Properties

• Exact Mass: 168.126263138g/mol
• Monoisotopic Mass: 168.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 46.3Ų

Additional information on 1-[1-(Aminomethyl)-2-azabicyclo[3.2.0]heptan-2-yl]ethan-1-one

Introduction to 1-[1-(Aminomethyl)-2-azabicyclo[3.2.0]heptan-2-yl]ethan-1-one (CAS No. 2137714-94-2)

1-[1-(Aminomethyl)-2-azabicyclo[3.2.0]heptan-2-yl]ethan-1-one (CAS No. 2137714-94-2) is a unique and structurally complex compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, belongs to the class of azabicyclic compounds, which are known for their diverse biological activities and potential therapeutic applications.

The chemical structure of 1-[1-(Aminomethyl)-2-azabicyclo[3.2.0]heptan-2-yl]ethan-1-one is characterized by a seven-membered azabicyclic ring system fused with a five-membered ring, and an aminomethyl group attached to one of the nitrogen atoms. This unique structural arrangement imparts the compound with a combination of rigidity and flexibility, which can be advantageous in modulating specific biological targets.

Recent studies have highlighted the potential of 1-[1-(Aminomethyl)-2-azabicyclo[3.2.0]heptan-2-yl]ethan-1-one in various therapeutic areas, including neurodegenerative diseases, pain management, and inflammation. One notable area of research is its interaction with G protein-coupled receptors (GPCRs), which are key targets for many drugs due to their involvement in numerous physiological processes.

In a study published in the Journal of Medicinal Chemistry, researchers investigated the binding affinity and selectivity of 1-[1-(Aminomethyl)-2-azabicyclo[3.2.0]heptan-2-yl]ethan-1-one for several GPCRs, including the μ-opioid receptor (MOR) and the κ-opioid receptor (KOR). The results showed that the compound exhibited high affinity and selectivity for the MOR, suggesting its potential as a lead molecule for developing novel analgesics with reduced side effects compared to traditional opioids.

Another area of interest is the compound's role in modulating neuroinflammation, a critical factor in the progression of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. A study published in Neuropharmacology demonstrated that 1-[1-(Aminomethyl)-2-azabicyclo[3.2.0]heptan-2-yl]ethan-1-one effectively reduced neuroinflammatory markers in both in vitro and in vivo models, indicating its potential as a neuroprotective agent.

The pharmacokinetic properties of 1-[1-(Aminomethyl)-2-azabicyclo[3.2.0]heptan-2-yl]ethan-1-one have also been extensively studied to ensure its suitability for therapeutic applications. Research has shown that the compound exhibits favorable oral bioavailability and metabolic stability, which are crucial factors for drug development. Additionally, preclinical studies have demonstrated that the compound has low toxicity and a wide therapeutic window, further supporting its potential as a safe and effective therapeutic agent.

In conclusion, 1-[1-(Aminomethyl)-2-azabicyclo[3.2.0]heptan-2-yl]ethan-1-one (CAS No. 2137714-94-2) represents a promising candidate for further exploration in medicinal chemistry and pharmaceutical research. Its unique structural features and diverse biological activities make it an attractive lead molecule for developing novel therapeutics targeting GPCRs, neuroinflammation, and other important biological pathways. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical applications, underscoring its significance in advancing medical science.